

D18024 (Flenzelastine): An Overview of a Phthalazinone Derivative with Antihistaminic Potential

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: D18024

Cat. No.: B1663479

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Introduction

D18024, also known as Flenzelastine, is a phthalazinone derivative identified for its potential antiallergic and antihistaminic properties. As a member of the phthalazinone chemical class, it belongs to a group of compounds that have been investigated for a variety of pharmacological activities, most notably for their ability to antagonize histamine receptors. This technical overview synthesizes the currently available information on **D18024** and the broader class of phthalazinone antihistamines to provide a context for its potential therapeutic applications.

Chemical and Pharmacological Profile

D18024 is chemically identified as a phthalazinone derivative. Compounds in this class are characterized by a fused benzene and pyridazinone ring system. Several phthalazinone-based molecules have been explored for their therapeutic potential, particularly in the management of allergic conditions.

The primary mechanism of action for antihistamines in this class is the antagonism of histamine H1 receptors. By blocking the action of histamine at these receptors, these compounds can mitigate the symptoms of allergic reactions, such as those seen in allergic rhinitis.

Therapeutic Landscape of Phthalazinone

Antihistamines

Research into phthalazinone derivatives has led to the development of compounds with potent histamine H1 receptor antagonist activity.^[1] Some research has even explored the development of dual H1 and H3 receptor antagonists from this chemical scaffold, with the aim of providing more comprehensive relief for allergic rhinitis, including nasal congestion.^{[1][2]}

One of the most well-characterized phthalazinone antihistamines is Azelastine. It is a second-generation antihistamine that not only blocks H1 receptors but has also been shown to have broader anti-inflammatory effects, including the inhibition of leukotrienes and platelet-activating factor.^[3] This multi-faceted mechanism of action contributes to its clinical efficacy in treating both allergic and vasomotor rhinitis.^[3]

Potential Therapeutic Applications of D18024


Given its classification as an antiallergic and antihistaminic agent, the potential therapeutic applications of **D18024** would likely mirror those of other H1 receptor antagonists. These applications primarily revolve around the treatment of hypersensitivity reactions.

Allergic Rhinitis

The primary indication for many H1 antihistamines is allergic rhinitis. By blocking the effects of histamine on nasal and ocular tissues, **D18024** could potentially alleviate symptoms such as sneezing, rhinorrhea, nasal itching, and allergic conjunctivitis. The development of other phthalazinone derivatives for intranasal administration highlights a potential route of delivery for compounds like **D18024** to target the site of allergic inflammation directly.^{[1][4]}

Signaling Pathways

The presumed mechanism of action for **D18024** involves the blockade of the histamine H1 receptor, a G-protein coupled receptor (GPCR). The general signaling pathway for H1 receptor activation is depicted below. **D18024**, as an antagonist, would inhibit this cascade.



[Click to download full resolution via product page](#)

Caption: Presumed inhibitory mechanism of **D18024** on the H1 histamine receptor signaling pathway.

Experimental Protocols and Data

A comprehensive search of publicly available scientific literature and patent databases did not yield specific preclinical or clinical data for **D18024** (Flenzelastine). Consequently, detailed experimental protocols and quantitative data for this specific compound cannot be provided at this time. The information presented herein is based on the broader understanding of the pharmacology of phthalazinone antihistamines. Further research and publication would be necessary to fully elucidate the specific therapeutic profile of **D18024**.

Conclusion

D18024 (Flenzelastine) is a phthalazinone derivative with potential as an antiallergic and antihistaminic agent. Based on the pharmacology of related compounds, its primary mechanism of action is likely the antagonism of the histamine H1 receptor. While the broader class of phthalazinone antihistamines has shown clinical promise, particularly in the treatment of allergic rhinitis, there is a notable lack of specific, publicly available data on the preclinical and clinical development of **D18024**. Further investigation is required to determine its specific pharmacological properties, efficacy, and safety profile to fully understand its potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. The discovery of phthalazinone-based human H1 and H3 single-ligand antagonists suitable for intranasal administration for the treatment of allergic rhinitis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. pubs.acs.org [pubs.acs.org]
- 3. Azelastine hydrochloride: a review of pharmacology, pharmacokinetics, clinical efficacy and tolerability - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Design of Phthalazinone Amide Histamine H1 Receptor Antagonists for Use in Rhinitis - PMC [pmc.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [D18024 (Flenzelastine): An Overview of a Phthalazinone Derivative with Antihistaminic Potential]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1663479#potential-therapeutic-applications-of-d18024]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com